Cas no 59209-68-6 (3-(4-Methylthio)phenyl-1-propene)

• Product Name: 3-(4-Methylthio)phenyl-1-propene
• CAS No: 59209-68-6
• MF: C₁₀H₁₂S
• MW: 164.267281532288
• MDL: MFCD06201196
• CID: 875194
• Update Time: 2026-04-29

3-(4-Methylthio)phenyl-1-propene Chemical and Physical Properties

Names and Identifiers

• 1-(methylsulfanyl)-4-prop-2-en-1-ylbenzene
• 1-methylsulfanyl-4-prop-2-enylbenzene
• 3-[(4-Methylthio)phenyl]-1-propene
• 3-[4-(METHYLTHIO)PHENYL]-1-PROPENE
• 1-allyl-4-methylsulfanylbenzene
• 3-<4-methylthio-phenyl>-1-propen
• 4-allylthioanisole
• 3-(4-Methylthio)phenyl-1-propene

• MDL： MFCD06201196
• Inchi： InChI=1S/C10H12S/c1-3-4-9-5-7-10(11-2)8-6-9/h3,5-8H,1,4H2,2H3
• InChI Key： FQFCBQNZDATYJQ-UHFFFAOYSA-N
• SMILES： C=CCC1=CC=C(C=C1)SC

Computed Properties

• Exact Mass: 164.06600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 11
• Rotatable Bond Count: 3

Experimental Properties

• Boiling Point: 89°C 0,1mm
• PSA: 25.30000
• LogP: 3.13700

3-(4-Methylthio)phenyl-1-propene Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： 26-36/37/39

Additional information on 3-(4-Methylthio)phenyl-1-propene

3-(4-Methylthio)phenyl-1-propene: A Comprehensive Overview

3-(4-Methylthio)phenyl-1-propene (CAS No. 59209-68-6) is a versatile organic compound with a unique structure and a wide range of potential applications in the fields of chemistry, biology, and pharmaceuticals. This compound, also known as 3-(4-methylthiophenyl)propene, has gained significant attention due to its chemical properties and potential biological activities. In this comprehensive overview, we will delve into the structure, synthesis, properties, and recent research developments of 3-(4-Methylthio)phenyl-1-propene.

Structure and Synthesis

The molecular formula of 3-(4-Methylthio)phenyl-1-propene is C₁₀H₁₂S, with a molecular weight of 176.27 g/mol. The compound features a propenyl group attached to a phenyl ring substituted with a methylthio group at the para position. This unique structure confers several interesting chemical properties and reactivity patterns.

The synthesis of 3-(4-Methylthio)phenyl-1-propene can be achieved through various methods. One common approach involves the reaction of 4-methylthiophenylacetonitrile with an appropriate reducing agent, followed by elimination to form the desired propenyl compound. Another method involves the Wittig reaction between 4-methylthiobenzaldehyde and an appropriate phosphonium salt. These synthetic routes have been extensively studied and optimized to improve yield and purity.

Physical and Chemical Properties

3-(4-Methylthio)phenyl-1-propene is a colorless liquid at room temperature with a characteristic odor. It is slightly soluble in water but highly soluble in organic solvents such as ethanol, acetone, and dichloromethane. The compound exhibits a boiling point of approximately 180°C at atmospheric pressure.

The chemical stability of 3-(4-Methylthio)phenyl-1-propene is influenced by its functional groups. The propenyl group can undergo various reactions such as polymerization, addition reactions, and electrophilic substitution. The methylthio group can also participate in sulfur-containing reactions, making the compound a valuable intermediate in organic synthesis.

Biological Activities and Applications

3-(4-Methylthio)phenyl-1-propene has been the subject of numerous studies investigating its biological activities and potential applications in pharmaceuticals. Recent research has highlighted its anti-inflammatory properties, which are attributed to its ability to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6.

In addition to its anti-inflammatory effects, 3-(4-Methylthio)phenyl-1-propene has shown promise as an antioxidant agent. Studies have demonstrated that it can effectively scavenge free radicals and protect cells from oxidative damage. This property makes it a potential candidate for the development of therapeutic agents targeting oxidative stress-related diseases.

Clinical Trials and Therapeutic Potential

The therapeutic potential of 3-(4-Methylthio)phenyl-1-propene has been explored in several preclinical studies. Animal models have shown that the compound can reduce inflammation and oxidative stress in various tissues, including the liver, lungs, and brain. These findings suggest that it may have applications in treating conditions such as arthritis, neurodegenerative diseases, and cardiovascular disorders.

Clinical trials are currently underway to further evaluate the safety and efficacy of 3-(4-Methylthio)phenyl-1-propene. Early results are promising, with no significant adverse effects reported at therapeutic doses. However, more extensive studies are needed to fully understand its pharmacokinetics and long-term effects.

Safety Considerations

Safety is a critical aspect when handling any chemical compound. While 3-(4-Methylthio)phenyl-1-propene is not classified as a hazardous material, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE), including gloves and safety goggles, should be worn to prevent skin contact and inhalation.

In case of accidental exposure, immediate first aid measures should be taken. If the compound comes into contact with skin or eyes, it should be flushed with copious amounts of water for at least 15 minutes. In case of inhalation or ingestion, medical attention should be sought immediately.

Conclusion

3-(4-Methylthio)phenyl-1-propene, CAS No. 59209-68-6, is a multifaceted organic compound with significant potential in various scientific fields. Its unique structure and chemical properties make it an attractive candidate for further research and development. Ongoing studies continue to uncover new applications for this compound, particularly in the areas of anti-inflammatory agents and antioxidants.